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Compound of Interest

Compound Name: Tombozine

Cat. No.: B15588605

Initial research indicates a significant lack of scientific literature and data to support the use of
Tombozine as a molecular probe in research and drug development. While the compound is a
known alkaloid, there is no readily available information on its application for studying
molecular targets, signaling pathways, or for use in assays as a scientific tool.

Tombozine is an alkaloid naturally found in the plant species Vinca minor[1]. Basic chemical
information identifies it with the CAS Number 604-99-9 and a molecular formula of
C19H22N20]2]. Studies have noted that Tombozine exhibits sedative effects in mice and can
lower blood pressure in some domesticated animals[1].

Despite a comprehensive search for its use as a molecular probe, no quantitative data
regarding its binding affinities to specific biological targets, such as receptors or enzymes,
could be found. Furthermore, there are no published experimental protocols detailing its use in
common research applications like fluorescence microscopy, radioligand binding assays, or as
a tool to investigate signaling pathways.

The core requirements for developing detailed application notes and protocols—namely, the
availability of quantitative data and established experimental methodologies—are not met in
the case of Tombozine based on the current scientific literature. The absence of such
information makes it impossible to construct the requested tables, protocols, and visualizations.

For researchers and drug development professionals seeking molecular probes, it is
recommended to consider well-characterized compounds with established binding properties
and documented experimental utility. The sigma receptors (o1 and ¢2), for instance, are targets

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15588605?utm_src=pdf-interest
https://www.benchchem.com/product/b15588605?utm_src=pdf-body
https://www.benchchem.com/product/b15588605?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tombozine
https://pubchem.ncbi.nlm.nih.gov/compound/Tombozine
https://www.benchchem.com/product/b15588605?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tombozine
https://www.benchchem.com/product/b15588605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

of significant interest in drug discovery, and numerous selective ligands have been developed
and characterized for this purpose[3][4][5][6][7][8][9][10][11][12][13]. These ligands have
defined binding affinities and are used in a variety of experimental protocols to study the role of
sigma receptors in health and disease.

In conclusion, while Tombozine is a known natural product with some described physiological
effects, there is no evidence to support its current use as a molecular probe in the scientific
community. Therefore, the creation of detailed application notes and protocols for this purpose
is not feasible at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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